Cas no 1251587-48-0 (N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine)

• Product Name: N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine
• CAS No: 1251587-48-0
• MF: C₂₂H₂₄N₄OS
• MW: 392.517163276672
• CID: 5395732
• Update Time: 2025-06-29

N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(4-ethylanilino)-7-methyl-1,8-naphthyridin-3-yl]-thiomorpholin-4-ylmethanone
• N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine

• Inchi： 1S/C22H24N4OS/c1-3-16-5-7-17(8-6-16)25-20-18-9-4-15(2)24-21(18)23-14-19(20)22(27)26-10-12-28-13-11-26/h4-9,14H,3,10-13H2,1-2H3,(H,23,24,25)
• InChI Key： BAJKBBALBWFCIB-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(CC)C=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCSCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine

Introduction to N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251587-48-0)

N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251587-48-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of 1,8-naphthyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the thiomorpholine and ethylphenyl moieties, contribute to its distinct pharmacological profile.

The chemical structure of N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine is characterized by a central 1,8-naphthyridine core, which is substituted with a 7-methyl group and a 3-(thiomorpholine-4-carbonyl) moiety. The presence of the thiomorpholine ring introduces a flexible and polar component to the molecule, enhancing its solubility and bioavailability. The ethylphenyl substituent on the amine group further modulates the compound's lipophilicity and receptor binding affinity.

Recent studies have highlighted the potential of N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine has shown promise as an antiviral agent. A study published in *Antiviral Research* reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The anticancer potential of N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine has also been explored in preclinical studies. Research conducted at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

Furthermore, the pharmacokinetic properties of N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine have been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it a promising candidate for further development as an orally administered drug.

The safety profile of N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine has also been evaluated in preclinical toxicology studies. Results indicate that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-(4-ethylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amnine (CAS No. 1251587-48-0) is a multifaceted compound with potential applications in treating inflammatory diseases, viral infections, and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry.